Potassium oleate Potassium oleate Potassium oleate appears as brown solid or clear to amber liquid with a soapy odor. Sinks and mixes slowly with water. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 143-18-0
VCID: VC0091407
InChI: InChI=1S/C18H34O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h9-10H,2-8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b10-9-;
SMILES: CCCCCCCCC=CCCCCCCCC(=O)[O-].[K+]
Molecular Formula: C18H33KO2
Molecular Weight: 320.6 g/mol

Potassium oleate

CAS No.: 143-18-0

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VCID: VC0091407

Molecular Formula: C18H33KO2

Molecular Weight: 320.6 g/mol

Potassium oleate - 143-18-0

CAS No. 143-18-0
Product Name Potassium oleate
Molecular Formula C18H33KO2
Molecular Weight 320.6 g/mol
IUPAC Name potassium;(Z)-octadec-9-enoate
Standard InChI InChI=1S/C18H34O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h9-10H,2-8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b10-9-;
Standard InChIKey MLICVSDCCDDWMD-KVVVOXFISA-M
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCC(=O)[O-].[K+]
SMILES CCCCCCCCC=CCCCCCCCC(=O)[O-].[K+]
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)[O-].[K+]
Colorform YELLOWISH OR BROWNISH, SOFT MASS OR CRYSTALS
BROWN SOLID OR LIQUID
GRAY-TAN PASTE
Density greater than 1.1 at 68 °F (solid or liquid) (USCG, 1999)
GREATER THAN 1.1 @ 20 °C
Flash Point 140 °F CC
Melting Point Starts to decompose at approximately 428° F (NTP, 1992)
FREEZING POINT: 455-464 °F= 235-240 °C= 508-513 DEG K
Physical Description Potassium oleate appears as brown solid or clear to amber liquid with a soapy odor. Sinks and mixes slowly with water. (USCG, 1999)
DryPowder; Liquid; OtherSolid; WetSolid
Description Potassium oleate appears as brown solid or clear to amber liquid with a soapy odor. Sinks and mixes slowly with water. (USCG, 1999)
Solubility greater than or equal to 100 mg/mL at 70° F (NTP, 1992)
25 G/100 CC OF COLD WATER; SOL IN HOT WATER; 4.315 G/100 CC ALCOHOL @ 13.5 °C; 100 G/100 CC ALCOHOL @ 50 °C; 3.5 G/100 CC ETHER @ 35 °C
PubChem Compound 23665571
Last Modified Nov 11 2021
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